1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol

• Molecular Formula: C23H24N2O2
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 1-carbazol-9-yl-3-(2-phenoxyethylamino)propan-2-ol
• InChI: InChI=1S/C23H24N2O2/c26-18(16-24-14-15-27-19-8-2-1-3-9-19)17-25-22-12-6-4-10-20(22)21-11-5-7-13-23(21)25/h1-13,18,24,26H,14-17H2
• InChI Key: ZUAFHLPWFBLNOI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OCCNCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O

Description

1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol is a chemical compound that has been the subject of extensive scientific research. This compound is of significant interest due to its potential applications in the field of medicine, particularly in the treatment of cancer.

Mechanism of Action

The mechanism of action of 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol has several biochemical and physiological effects. The compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol in lab experiments is its effectiveness in inhibiting the growth of cancer cells. However, the compound also has some limitations. For example, it is not very soluble in water, which can make it difficult to administer in vivo. Additionally, the compound has been found to be toxic to certain types of cells, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol. One area of research is the development of new methods for synthesizing the compound that are more efficient and cost-effective. Another area of research is the development of new formulations of the compound that are more soluble and easier to administer in vivo. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of cancer and other diseases.
Conclusion:
In conclusion, 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol is a chemical compound that has significant potential in the field of medicine, particularly in the treatment of cancer. The compound has been the subject of extensive scientific research, and studies have shown that it is effective in inhibiting the growth of cancer cells. While there are some limitations to its use in lab experiments, there are several future directions for research that could lead to the development of more effective treatments for cancer and other diseases.

Synthesis Methods

The synthesis of 1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction of 9H-carbazole with 2-bromoethanol and sodium hydride in the presence of a palladium catalyst. This method has been found to be effective in producing high yields of the compound.

Scientific Research Applications

1-Carbazol-9-yl-3-(2-phenoxy-ethylamino)-propan-2-ol has been the subject of extensive scientific research due to its potential applications in the field of medicine. One of the main areas of research has been the compound's potential as an anticancer agent. Studies have shown that the compound is effective in inhibiting the growth of cancer cells in vitro and in vivo.